Cas no 1315478-16-0 (2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid)

• Product Name: 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid
• CAS No: 1315478-16-0
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 1228705
• PubChem ID: 136284258
• Update Time: 2025-10-31

2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-1,6-Dihydro-4-Methyl-6-Oxo-5-Pyrimidineacetic Acid
• 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid
• SCHEMBL2229077
• ZB1817
• DS-022414
• AMY40429
• (2-BUTYL-4-METHYL-6-OXO-1H-PYRIMIDIN-5-YL)ACETIC ACID
• SCHEMBL26688859
• AKOS017965639
• EN300-10636145
• AC-31790
• F90165
• 1315478-16-0

• Inchi： 1S/C11H16N2O3/c1-3-4-5-9-12-7(2)8(6-10(14)15)11(16)13-9/h3-6H2,1-2H3,(H,14,15)(H,12,13,16)
• InChI Key： RSZXNWVCAXONHY-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)=C(C)N=C(CCCC)N1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid

Professional Introduction to 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic Acid (CAS No. 1315478-16-0)

2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1315478-16-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrimidine core with acetic acid functionality, has garnered attention due to its structural versatility and potential biological activities. The detailed exploration of its chemical properties, synthetic pathways, and emerging applications in drug discovery will be discussed in this comprehensive overview.

The structural framework of 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid encompasses a pyrimidine ring substituted at the 5-position with an acetic acid side chain, while the 2-position is occupied by a butyl group and the 4-position by a methyl group. This arrangement contributes to unique steric and electronic properties that influence its interactions with biological targets. The presence of the 6-oxo moiety further enhances its potential as a pharmacophore, enabling hydrogen bonding and dipole interactions with receptor sites.

In recent years, there has been growing interest in heterocyclic compounds derived from pyrimidine for their role in modulating various biological pathways. Pyrimidine derivatives are well-documented for their activities in areas such as antiviral, anticancer, and anti-inflammatory therapies. The specific substitution pattern of 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid positions it as a promising candidate for further investigation in these domains.

One of the most compelling aspects of this compound is its synthetic accessibility. The pyrimidine core can be readily constructed through multi-step organic transformations, including condensation reactions between urea derivatives and β-ketoesters or β-ketoamides. The introduction of the butyl and methyl groups at the 2-position and 4-position, respectively, can be achieved through nucleophilic substitution or alkylation reactions. These synthetic routes are well-established in the literature and can be optimized for high yields and purity.

Recent advances in computational chemistry have facilitated the virtual screening of such compounds for potential biological activity. Molecular docking studies have been employed to evaluate how 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid interacts with target proteins such as kinases, proteases, and transcription factors. Preliminary results suggest that the compound may exhibit inhibitory effects on certain enzymes implicated in diseases like cancer and inflammation.

The acetic acid side chain at the 5-position of the pyrimidine ring is particularly noteworthy for its potential pharmacological relevance. Acetic acid derivatives are known to modulate enzyme activity through competitive inhibition or allosteric modulation. In the context of 2-(2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid, this moiety could serve as a hinge-binding group or participate in salt bridge formation with charged residues on protein targets.

Investigations into the pharmacokinetic properties of this compound are also underway. In vitro studies have begun to assess its solubility, stability under various conditions, and metabolic degradation pathways. These data are crucial for understanding how 2-(2-butyl-4-methyl-6-oxyo-pyrimidinone)acetic acid behaves within biological systems and for guiding its development into a lead compound for drug candidates.

The potential applications of 2-(2-butyl-pyrrolopyrimidinone-acetate) extend beyond traditional therapeutic areas. Its structural motifs suggest utility in agrochemicals or as intermediates for specialty chemicals. Furthermore, the compound’s compatibility with green chemistry principles makes it an attractive candidate for sustainable synthesis methods.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the exploration of this compound’s therapeutic potential. High-throughput screening (HTS) campaigns combined with structure-based drug design will likely yield novel derivatives with enhanced efficacy and reduced side effects.

The regulatory landscape for new chemical entities like CAS No 1315478 continues to evolve globally. Compliance with Good Manufacturing Practices (GMP) and adherence to safety guidelines will be essential as clinical trials advance from preclinical phases to human testing. This ensures that any future drug development efforts remain ethical and scientifically rigorous.

In conclusion,2-(2-butyl-pyrrolopyrimidinone-acetate) (CAS No: 1315478) represents a fascinating subject of study within medicinal chemistry. Its unique structural features offer opportunities for innovation across multiple therapeutic domains while presenting challenges that require interdisciplinary solutions from synthetic chemists molecular biologists computational scientists regulatory experts